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Introduction
Factor XIIIa (FXIIIa), also known as plasma transglutaminase, is a critical enzyme in the final

stages of the blood coagulation cascade. Its primary function is to stabilize the fibrin clot,

rendering it mechanically strong and resistant to premature fibrinolysis. This is achieved

through its transglutaminase activity, which catalyzes the formation of covalent isopeptide

bonds between the γ-glutamyl and ε-lysyl residues of adjacent fibrin monomers. Beyond its role

in hemostasis, FXIIIa is implicated in various physiological processes, including wound healing,

tissue repair, and angiogenesis, making it a subject of intense research and a potential target

for therapeutic intervention. This technical guide provides a comprehensive overview of the

catalytic activity of Factor XIIIa, including its mechanism of action, substrate specificity, and the

experimental protocols used for its characterization.

Core Concepts of Factor XIIIa Catalysis
Structure and Activation
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Factor XIII circulates in plasma as a heterotetramer (A₂B₂) composed of two catalytic A

subunits and two carrier B subunits. The catalytic A subunit contains the active site, while the B

subunit stabilizes the A subunit and regulates its activation. The activation of Factor XIII to its

active form, Factor XIIIa, is a multi-step process initiated by thrombin in the presence of

calcium ions (Ca²⁺)[1].

The activation cascade proceeds as follows:

Proteolytic Cleavage: Thrombin cleaves the activation peptide from the N-terminus of each A

subunit.

Conformational Change: In the presence of Ca²⁺, the cleaved A subunits undergo a

conformational change.

Dissociation: The B subunits dissociate from the catalytic A subunits, exposing the active

site.

Active Enzyme: The resulting homodimer of activated A subunits constitutes the active

enzyme, Factor XIIIa.

Catalytic Mechanism
Factor XIIIa is a transglutaminase that catalyzes the formation of an isopeptide bond between a

glutamine residue (the acyl donor) and a lysine residue (the acyl acceptor) on different protein

substrates. The catalytic triad in the active site consists of Cysteine-314, Histidine-373, and

Aspartate-396.

The reaction proceeds via a two-step mechanism:

Acylation (Thioester Formation): The sulfhydryl group of the active site cysteine attacks the

γ-carboxamide group of a substrate glutamine residue, forming a covalent acyl-enzyme

intermediate (a thioester bond) and releasing ammonia.

Deacylation (Isopetide Bond Formation): The ε-amino group of a lysine residue from a

second substrate protein attacks the thioester intermediate, leading to the formation of a

stable ε-(γ-glutamyl)lysine isopeptide bond and regeneration of the free enzyme.
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Quantitative Analysis of Factor XIIIa Catalytic
Activity
The catalytic efficiency of Factor XIIIa is determined by its kinetic parameters, primarily the

Michaelis constant (Km) and the catalytic rate constant (kcat). These parameters vary

depending on the substrate.

Substrate K_m_ (μM) k_cat_ (s⁻¹)
k_cat_/K_m_
(M⁻¹s⁻¹)

Reference

Fibrin γ-chain 6.2 31.2 5.03 x 10⁶ [2]

α₂-Antiplasmin

(peptide:

NQEQVSPLTLL

K)

316 ± 45 - - [3]

K9 Peptide

(LGPGQSKVIG)

(Proteolytically

activated FXIIIa)

108 ± 27 283 ± 28 2.62 x 10⁶ [4]

K9 Peptide

(LGPGQSKVIG)

(Non-

proteolytically

activated FXIIIa)

204 ± 41 350 ± 35 1.72 x 10⁶ [4]

H-Tyr-Glu(pNA)-

Val-Lys-Val-Ile-

Gly-NH₂

- - 3531 [5]
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Inhibitor
Type of
Inhibition

K_i_ (μM) IC₅₀ (μM) Reference

Monoclonal

Antibody (5A2)

vs.

Dansylcadaverin

e

Competitive 0.4 - [6]

Monoclonal

Antibody (5A2)

vs.

Dimethylcasein

Uncompetitive 0.8 - [6]

Monoclonal

Antibody (5A2)

vs.

LGPGQSKVIG

Uncompetitive 0.9 - [6]

Phenylthiourea

alkylamines

(PPTU)

Competitive 49 - [7]

Monodansylcada

verine (MDC)
Competitive 25 - [7]

Imidazo[1,2-d][3]

[8][9]-thiadiazole

derivative (36)

- - 0.13 [4]

4-

(acrylamido)phen

yl derivatives

(53-63)

- - 0.039 - 6.8 [4]

cis-R-(−)-

resorcylide 51
- - 5.7 [4]

Sulfated

flavonoid trimer

66

- - 36.2 [4]
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Octapeptide

irreversible

inhibitor

(ZED1301)

- - 0.110 [7]

Signaling Pathways and Logical Relationships
Factor XIII Activation Pathway
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Acylation Step

Deacylation Step

FXIIIa + Gln-Substrate

Acyl-Enzyme Intermediate
(Thioester) + NH₃

Nucleophilic Attack
by Cys-SH

Acyl-Enzyme Intermediate + Lys-Substrate

Cross-linked Product
(Isopeptide Bond) + FXIIIa

Nucleophilic Attack
by Lys-NH₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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